Methyl 4-(7-bromo-2-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate

• IUPAC Name: methyl 4-(7-bromo-2-methyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl)benzoate
• InChI: InChI=1S/C20H14BrNO5/c1-22-16(10-3-5-11(6-4-10)20(25)26-2)15-17(23)13-9-12(21)7-8-14(13)27-18(15)19(22)24/h3-9,16H,1-2H3
• InChI Key: IDZKNPOMXRYZNC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)Br)C4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C20H14BrNO5
• Molecular Weight: 428.2 g/mol

Description

“Methyl 4-(7-bromo-2-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate” is a chemical compound with the molecular formula C20H14BrNO5. It has an average mass of 428.233 Da and a monoisotopic mass of 427.005524 Da. This compound is not intended for human or veterinary use and is typically used for research purposes.

Scientific Research Applications

Electrochromic Properties and Sensor Applications

A study by Almeida et al. (2017) focused on a pyrrole derivative similar to the compound , demonstrating its potential in electrochromic devices and pH sensors. The derivative displayed enhanced electrochromic properties, such as chromatic contrast and stability, making it interesting for application in visual display units and devices that require color change as a function of electrical input or pH variation (Almeida et al., 2017).

Synthetic Routes and Chemical Transformations

Research by Toplak et al. (1999) explored the use of a methylated compound as a reagent for synthesizing heterocyclic systems, highlighting the compound's utility in creating complex molecular architectures. This indicates the compound’s role in advancing synthetic organic chemistry, providing new pathways to synthesize pharmacologically relevant structures (Toplak et al., 1999).

Biological Activity and Toxicity Evaluation

A study by Ivan et al. (2021) involved the synthesis of new pyrrole derivatives to evaluate their toxicity and potential as calcium channel blockers. Although not directly related to the specified compound, this research underscores the importance of structural analogs in developing new therapeutic agents with minimized toxicity (Ivan et al., 2021).

Liquid Crystals and Material Science

The work by Tariq et al. (2013) on tetrazole liquid crystals, which share structural similarities with the compound , suggests potential applications in advanced materials. These substances exhibit unique mesophases, useful in display technologies and sensors (Tariq et al., 2013).

Computational Studies and Chemical Analysis

Research by Huang et al. (2021) on boric acid ester intermediates demonstrated the use of computational studies and crystallographic analyses to understand the physicochemical properties of complex molecules. Such studies are essential for designing molecules with desired properties for applications in catalysis, material science, and pharmaceuticals (Huang et al., 2021).